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Compound of Interest

Compound Name: Fmoc-ME(4-CL-phe)-OH

CAS No.: 1217716-50-1

Cat. No.: B3091418 Get Quote

Executive Summary & Chemical Profile
Fmoc-Me(4-Cl-Phe)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-alpha-methyl-4-chloro-L-

phenylalanine) presents a specific disposal challenge due to the convergence of a bulky

hydrophobic protecting group (Fmoc) and a halogenated aromatic side chain (4-Chloro).

Unlike standard amino acids, the presence of the chlorine atom mandates that this compound

and its solutions be treated as Halogenated Organic Waste. Misclassification leads to

regulatory non-compliance (RCRA in the US) and damage to incinerator scrubbers designed

for non-halogenated streams.

Physicochemical Profile for Disposal Logic
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Property Value/Characteristic Disposal Implication

Molecular Formula C₂₅H₂₂ClNO₄
High carbon content; suitable

for fuel blending/incineration.

Halogen Content Chlorine (Cl) at 4-position

CRITICAL: Must be

segregated from non-

halogenated solvents to

prevent HCl formation in

standard incinerators.

Solubility
Low in water; High in DMF,

DMSO, DCM

NEVER dispose of down the

drain. Aquatic toxicity risk.

Stability
Acid stable; Base labile (Fmoc

removal)

Do not mix with strong bases

(e.g., Piperidine waste) in the

primary waste drum to avoid

exothermic deprotection and

gas evolution.

Waste Stream Segregation Strategy
As a Senior Application Scientist, I emphasize that the "cradle-to-grave" tracking of chemicals

begins with proper segregation. The primary error in peptide synthesis labs is mixing

halogenated building blocks with general organic waste.

The Segregation Protocol
Solid Waste: Excess powder, expired reagents, or spilled solids.

Liquid Waste (Halogenated): Mother liquors from HPLC or reaction mixtures containing DCM

(Dichloromethane) or the dissolved 4-Cl compound.

Liquid Waste (Non-Halogenated):Only applicable if the 4-Cl compound is in trace amounts

(<1-2% depending on local regulations) in non-halo solvents (DMF/MeOH). However, best

practice dictates treating ALL solutions of this compound as Halogenated to ensure

compliance.
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Workflow Visualization: Disposal Decision Matrix
The following diagram illustrates the logical flow for categorizing waste containing Fmoc-Me(4-
Cl-Phe)-OH.

Waste Generation:
Fmoc-Me(4-Cl-Phe)-OH

Physical State?

Solid / Powder Liquid Solution

Container A:
Solid Hazardous Waste

(Tag: Toxic/Irritant)

Double Bag

Solvent Composition?

Contains DCM, CHCl3,
or High Conc. 4-Cl-Phe

Standard Protocol

Pure DMF/NMP/MeOH
(Trace 4-Cl-Phe)

Exception Only

Container B:
Halogenated Organic Liquid

(Tag: Halogenated)

Recommended
Safety Margin

Container C:
Non-Halogenated Organic

(Only if <1% Halogen content)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Fmoc-Me(4-Cl-Phe)-OH waste streams. Note the

recommended path for liquids is always the Halogenated stream to prevent regulatory
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violations.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Reagent (Expired or
Excess)
Objective: safely contain the solid to prevent inhalation of dust and environmental

contamination.

PPE Verification: Wear nitrile gloves, lab coat, and safety glasses. If handling large quantities

(>10g) outside a fume hood, use an N95 particulate respirator.

Primary Containment:

Keep the reagent in its original glass/plastic vial if possible.

Ensure the lid is tightly sealed with Parafilm to prevent loosening during transport.

Secondary Containment:

Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Why? This acts as a "catch" if the glass breaks inside the waste drum.

Labeling:

Attach a hazardous waste tag.

Chemical Name: Write out the full name. Do not use abbreviations like "Fmoc-AA."

Constituents: List "Fmoc-Me(4-Cl-Phe)-OH".

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Accumulation: Deposit into the lab's designated Solid Hazardous Waste Drum.
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Scenario B: Disposal of Liquid Waste (HPLC Effluent or
Reaction Mix)
Objective: Prevent the mixing of halogenated organics with non-halogenated solvents.

Compatibility Check:

Ensure the waste container is compatible with the solvent (High-density polyethylene

(HDPE) is standard for most peptide waste; Glass is required for very high concentrations

of chlorinated solvents).

PH Check: Ensure the waste stream is not highly basic (pH > 10).

Scientific Logic: Mixing Fmoc-protected amino acids with high-pH waste (like piperidine

washes) causes deprotection. This releases dibenzofulvene, which can polymerize or

react exothermically. Neutralize basic waste separately before combining.

Pouring:

Use a funnel in a fume hood.

Pour the solution into the Halogenated Organic Waste container (often designated by a

red tag or specific color code in many EHS systems).

Logging:

Record the volume and the approximate percentage of halogenated content on the waste

log sheet.

Note: Even if the solvent is DMF (non-halogenated), the presence of the 4-Cl-Phe solute

technically introduces halogens. Always default to the Halogenated stream.

Scenario C: Empty Container Disposal (RCRA "P-Listed"
vs Empty)
Under EPA regulations (40 CFR 261.7), a container is considered "RCRA Empty" if:

All wastes have been removed using common practices (pouring/pumping).
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No more than 2.5 centimeters (1 inch) of residue remains on the bottom.

Procedure:

Triple rinse the empty bottle with a small amount of Acetone or DCM.

Pour the rinsate into the Halogenated Liquid Waste container.

Deface the label (cross out the chemical name).

Discard the glass bottle in the Glass/Sharps bin (or recycle bin if permitted by local EHS for

triple-rinsed containers).

Emergency Procedures: Spills
In the event of a spill of Fmoc-Me(4-Cl-Phe)-OH:

Isolate: Mark the area. If the powder is airborne, evacuate the immediate area to allow dust

to settle.

Protect: Don PPE including a P100 or N95 respirator (powder spill) or organic vapor

cartridge (solution spill).

Contain (Solid):

Do not dry sweep (creates dust).

Cover with wet paper towels (dampened with water) to weigh down the powder.

Scoop up the wet slurry and place it in a hazardous waste bag.

Contain (Liquid):

Use absorbent pads or vermiculite.

Do not use combustible materials (like sawdust) if the solvent is an oxidizer (unlikely here,

but good practice).
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Clean: Wipe the surface with soap and water. Treat the cleanup materials as Solid

Hazardous Waste.

Regulatory & Compliance Framework
This guide aligns with the following authoritative standards. Compliance ensures not just safety,

but legal operation of the laboratory.

EPA RCRA (Resource Conservation and Recovery Act): Defines the "Cradle-to-Grave"

responsibility. Fmoc-Me(4-Cl-Phe)-OH falls under characteristic waste if it exhibits toxicity,

but generally, it is classified as a "U-Listed" or characteristic chemical waste requiring

incineration [1].

OSHA Hazard Communication Standard (29 CFR 1910.1200): Mandates proper labeling and

SDS availability [2].

Prudent Practices in the Laboratory (NRC): The gold standard for handling halogenated

organic waste segregation [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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